Cas no 70024-40-7 (Terazosin hydrochloride dihydrate)

• Product Name: Terazosin hydrochloride dihydrate
• CAS No: 70024-40-7
• MF: C₁₉H₃₀ClN₅O₆
• MW: 459.92440366745
• MDL: MFCD00941408
• CID: 59044
• PubChem ID: 329823574
• Update Time: 2025-06-08

Terazosin hydrochloride dihydrate Chemical and Physical Properties

Names and Identifiers

• Terazosin hydrochloride dihydrate
• 1-(4-Amino-6,7-dimethoxy-2-quinazolinyl)-4-(tetrahydro-2-furanyl-)carbonyl)-piperazine hydrochloride dihydrate
• [4-(4-amino-6,7-dimethoxyquinazolin-2-yl)piperazin-1-yl]-(oxolan-2-yl)methanone,dihydrate,hydrochloride
• Terazosin (hydrochloride dihydrate)
• Terazosin monohydrochloride dihydrate
• 1-(4-Amino-6,7-dimethoxy-2-quinazolinyl)-4-[(tetrahydro-2-furanyl)carbonyl]piperazine hydrochloride dihydrate
• 4-Amino-6,7-dimethoxy-2-[4-(tetrahydro-2-furoyl)-1-piperazinyl]quinazoline Hydrochloride Dihydrate
• Magnurol
• Terazosin HCl
• Heitrin
• Flotrin
• Hytrine
• Terazosin HCl dihydrate
• Urodie
• Deflox
• Adecur
• Hytrin
• Teraprost
• Hytrinex
• Hydracin
• Isontyn
• Unoprost
• Vicard
• Hitrin
• Uroflo
• Itrin
• Terazosin Abbot
• Hytracin
• 1-(4-Amino-6,7-dimethoxy-2-quinazolinyl)-4-(tetrahydro-2-furoyl)piperazine monohydrochloride dihydrate
• 1-(4-Amino-6,7-dimethoxy-2-quinazolinyl)-4-((
• Terazosin for system suitability, European Pharmacopoeia (EP) Reference Standard
• Hytrin BPH
• ABT-975
• (4-(4-Amino-6,7-dimethoxyquinazolin-2-yl)piperazin-1-yl)(tetrahydrofuran-2-yl)methanonehydrochloridedihydrate
• [4-(4-amino-6,7-dimethoxyquinazolin-2-yl)piperazin-1-yl]-(oxolan-2-yl)methanone;dihydrate;hydrochloride
• MY-208
• Q27108398
• TERAZOSIN HYDROCHLORIDE HYDRATE [JAN]
• TERAZOSIN HYDROCHLORIDE [USP-RS]
• 70024-40-7
• MFCD00941408
• Terazosin hydrochloride dihydrate,(S)
• TERAZOSIN HYDROCHLORIDE DIHYDRATE [EP MONOGRAPH]
• D32S14F082
• s2059
• [4-(4-amino-6,7-dimethoxy-quinazolin-2-yl)piperazin-1-yl]-tetrahydrofuran-2-yl-methanone dihydrate hydrochloride
• Terazosin hydrochloride [USAN:USP:JAN]
• CCG-269330
• KS-1119
• AKOS015962345
• Terazosin hydrochloride hydrate
• Terazosin hydrochloride (USP)
• BCP12141
• Terazosin for system suitability
• Terazosin hydrochloride dihydrate- Bio-X
• Sinalfa
• Terazosin hydrochloride dihydrate, European Pharmacopoeia (EP) Reference Standard
• FT-0630794
• 70024-40-7 (HCl)
• methanone hydrochloride dihydrate
• 1-(4-amino-6,7-dimethoxy-2-quinazolinyl)-4-(2-tetrahydrofuroyl)piperazine hydrochloride dihydrate
• TERAZOSIN HYDROCHLORIDE [WHO-DD]
• Heitrin dihydrate
• piperazin-1-yl)(tetrahydrofuran-2-yl)
• Teralfa
• Hytrin (TN)
• UNII-D32S14F082
• HY-B0371A
• TERAZOSIN HYDROCHLORIDE DIHYDRATE [MI]
• AC-8239
• A836740
• TERAZOSIN HYDROCHLORIDE [USP MONOGRAPH]
• SW196457-4
• 1-(4-Amino-6,7-dimethoxy-2-quinazolinyl)4-(2-tetrahydrofuroyl)piperazine hydrochloride dihydrate
• Terazosin hcl 2h20
• TERAZOSIN HYDROCHLORIDE [VANDF]
• METHANONE, (4-(4-AMINO-6,7-DIMETHOXY-2-QUINAZOLINYL)-1-PIPERAZINYL)(TETRAHYDRO-2-FURANYL)-, HYDROCHLORIDE, HYDRATE (1:1:2)
• NSC-759168
• A-45975
• Abbott-45975
• NZMOFYDMGFQZLS-UHFFFAOYSA-N
• Piperazine, 1-(4-amino-6,7-dimethoxy-2-quinazolinyl)-4-((tetrahydro-2-furanyl)carbonyl)-, monohydrochloride, dihydrate
• Terazosin HCl (Hytrin)
• (4-(4-Amino-6,7-dimethoxyquinazolin-2-yl)piperazin-1-yl)(tetrahydrofuran-2-yl)methanone hydrochloride dihydrate
• TERAZOSIN HYDROCHLORIDE [USAN]
• TERAZOSIN HYDROCHLORIDE DIHYDRATE [EP IMPURITY]
• 3-(Trimethylsilyl)phenylboronicAcid
• Terazosin (as hydrochloride)
• Flotrin dihydrate
• TERAZOSIN HYDROCHLORIDE [ORANGE BOOK]
• Terazosin hydrochloride, United States Pharmacopeia (USP) Reference Standard
• NSC 759168
• Terazosin hydrochloride hydrate (JAN)
• D00610
• CHEMBL3989562
• Dysalfa
• 1-(4-Amino-6,7-dimethoxy-2-quinazolinyl)-4-((tetrahydro-2-furanyl)carbonyl)piperazine HCl 2H2O
• BT164459
• C76229
• Dysalfa dihydrate
• Terazosin HCl hydrate
• Terazosin Hydrochloride, Pharmaceutical Secondary Standard; Certified Reference Material
• 1-(4-Amino-6，7-Dimethoxy-2-Quinazolinyl)-4-[(Tetrahydro-2-Furanyl)Carbonyl]Piperazine Hydrochloride
• TERAZOSIN DIHYDRATE HYDROCHLORIDE
• Zayasel
• Vasocard

• MDL： MFCD00941408
• Inchi： 1S/C19H25N5O4.ClH.2H2O/c1-26-15-10-12-13(11-16(15)27-2)21-19(22-17(12)20)24-7-5-23(6-8-24)18(25)14-4-3-9-28-14;;;/h10-11,14H,3-9H2,1-2H3,(H2,20,21,22);1H;2*1H2
• InChI Key： NZMOFYDMGFQZLS-UHFFFAOYSA-N
• SMILES： Cl.O1CCCC1C(N1CCN(C2N=C(C3C=C(C(=CC=3N=2)OC)OC)N)CC1)=O.O.O

Computed Properties

• Exact Mass: 459.18800
• Monoisotopic Mass: 459.1884614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 544
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105

Experimental Properties

• Color/Form: No data available
• Melting Point: 274°C(lit.)
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: Soluble in water (<1 mg/ml at 25 °C), DMSO (26 mg/ml at 25 °C), ethanol (<1 mg/ml at 25 °C), methanol, and chloroform
• PSA: 121.50000
• LogP: 2.31430
• Vapor Pressure: No data available

Terazosin hydrochloride dihydrate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 22
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• RTECS：TK8046000
• Hazardous Material Identification：
• Toxicity：LD50 in male, female rats (mg/kg): 277, 293 i.v. (Fort)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines